Cas no 82079-63-8 (3,6-anhydro-1-bromo-1-deoxy-D-galactitol)

3,6-anhydro-1-bromo-1-deoxy-D-galactitol structure
82079-63-8 structure
Product Name:3,6-anhydro-1-bromo-1-deoxy-D-galactitol
CAS No:82079-63-8
MF:C6H11BrO4
MW:227.053141832352
CID:1806501
PubChem ID:158201
Update Time:2025-04-21

3,6-anhydro-1-bromo-1-deoxy-D-galactitol Chemical and Physical Properties

Names and Identifiers

    • 3,6-anhydro-1-bromo-1-deoxy-D-galactitol
    • 1-bromo-1-deoxy-3,6-anhydrogalactitol
    • 82079-63-8
    • 1-Bromo-3,6-anhydrodulcitol
    • 1,4-Anhydro-6-bromo-6-deoxygalactitol
    • Galactitol, 1,4-anhydro-6-bromo-6-deoxy-
    • DTXSID501002458
    • 3,6-Anhydro-1-bromo-1-deoxyhexitol
    • Inchi: 1S/C6H11BrO4/c7-1-3(8)6-5(10)4(9)2-11-6/h3-6,8-10H,1-2H2/t3-,4+,5-,6+/m0/s1
    • InChI Key: BCDSPCSLFCVMHP-BGPJRJDNSA-N
    • SMILES: BrC[C@@H]([C@@H]1[C@H]([C@@H](CO1)O)O)O

Computed Properties

  • Exact Mass: 225.98407g/mol
  • Monoisotopic Mass: 225.98407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 69.9Ų
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